Cas no 569-15-3 (1,4-Phenanthrenedione)

• Product name: 1,4-Phenanthrenedione
• CAS No: 569-15-3
• MF: C₁₄H₈O₂
• MW: 208.21212387085
• CID: 371390
• PubChem ID: 98574

1,4-Phenanthrenedione Chemical and Physical Properties

Names and Identifiers

• 1,4-Phenanthrenedione
• PHENANTHRENE-1,4-DIONE
• Phenanthrene-1,4-dioneneat
• 1,4-Phenanthraquinone
• 1,4-Phenanthrenequinone
• 1,4-Phenanthroquinone
• 5,8-Phenanthraquinone
• phenanthrene 1,4-quinone
• phenanthrene-7,10-dione
• phenanthrenequinone-1,4
• FT-0749369
• NSC148970
• 2-07-00-00724 (Beilstein Handbook Reference)
• phenanthrene-1,4-quinone
• DimeflineHCL
• 569-15-3
• UNII-IU5XP36K84
• NSC 148970
• NSC-148970
• IU5XP36K84
• 1,4-DIHYDROPHENANTHRENE-1,4-DIONE
• BRN 1871015
• C14H8O2
• SCHEMBL64776
• DTXSID40205431

• Inchi： InChI=1S/C14H8O2/c15-12-7-8-13(16)14-10-4-2-1-3-9(10)5-6-11(12)14/h1-8H
• InChI Key： POZPGRADIOPGIR-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)C=CC3=C2C(=O)C=CC3=O

Computed Properties

• Exact Mass: 208.05200
• Monoisotopic Mass: 208.052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1Ų
• XLogP3: 2.7

Experimental Properties

• Density: 1.328
• Boiling Point: 406°Cat760mmHg
• Flash Point: 152°C
• Refractive Index: 1.702
• PSA: 34.14000
• LogP: 2.77500

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Hydrophenanthrenes